Cas no 860695-33-6 (Ethyl 3-bromo-4-propoxybenzoate)

• Product Name: Ethyl 3-bromo-4-propoxybenzoate
• CAS No: 860695-33-6
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 1030466
• PubChem ID: 45072122
• Update Time: 2025-04-20

Ethyl 3-bromo-4-propoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-propoxybenzoate
• DTXSID00662389
• 860695-33-6
• AKOS005288895
• Ethyl3-bromo-4-propoxybenzoate
• A1-05697
• DB-370319

• Inchi： 1S/C12H15BrO3/c1-3-7-16-11-6-5-9(8-10(11)13)12(14)15-4-2/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： VHTNBIBZYMEAQV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OCC)C=CC=1OCCC

Computed Properties

• Exact Mass: 286.02046g/mol
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5Ų